Cas no 865198-08-9 (methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865198-08-9
• MF: C₁₈H₁₂FN₃O₃S
• MW: 369.369585990906
• CID: 6503493
• Update Time: 2025-10-29

methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• methyl (Z)-2-(2-((4-cyanobenzoyl)imino)-6-fluorobenzo[d]thiazol-3(2H)-yl)acetate
• 3(2H)-Benzothiazoleacetic acid, 2-[(4-cyanobenzoyl)imino]-6-fluoro-, methyl ester

• Inchi： 1S/C18H12FN3O3S/c1-25-16(23)10-22-14-7-6-13(19)8-15(14)26-18(22)21-17(24)12-4-2-11(9-20)3-5-12/h2-8H,10H2,1H3
• InChI Key： JFQVXNCFPLVZTF-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC=C2N(CC(OC)=O)C1=NC(=O)C1=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 567.6±60.0 °C(Predicted)
• pka: -4.40±0.20(Predicted)

Additional information on methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 865198-08-9)

Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate, identified by its CAS number 865198-08-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole class, a heterocyclic structure known for its broad spectrum of biological activities and therapeutic potential.

The molecular structure of Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 4-cyanobenzoyl moiety suggests potential roles in modulating enzyme activities and binding to specific biological targets. Additionally, the fluoro substituent at the 6-position of the benzothiazole ring is well-documented for its ability to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focusing on benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in addressing neurological disorders, infectious diseases, and cancer. The specific configuration of Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate positions it as a promising candidate for further investigation in these fields.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 4-cyanobenzoyl group necessitates careful handling of cyanide-containing reagents, while the fluoro substitution demands specialized fluorinating agents and catalysts. These synthetic challenges underscore the complexity of developing novel benzothiazole-based drugs and highlight the importance of advanced synthetic methodologies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate with greater accuracy. Molecular docking studies have revealed potential interactions with enzymes such as kinases and proteases, which are implicated in various disease pathways. These insights have guided the design of more targeted derivatives with enhanced pharmacological profiles.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data suggest that the fluoro substituent may contribute to improved oral bioavailability and prolonged half-life, making it a viable candidate for therapeutic development. However, further studies are needed to fully elucidate its metabolic fate and potential side effects.

In conclusion, Methyl 2-(2Z)-2-(4-cyanobenzoyl)imino-6-fluoro-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of its properties continues to grow, this compound holds great potential for addressing unmet medical needs and improving patient outcomes.